Cas no 5020-21-3 (1H-Indene-3-carboxylic acid)

1H-Indene-3-carboxylic acid structure
1H-Indene-3-carboxylic acid structure
Product Name:1H-Indene-3-carboxylic acid
CAS No:5020-21-3
MF:C10H8O2
MW:160.169322967529
MDL:MFCD00086207
CID:374641
Update Time:2024-10-29

1H-Indene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-3-carboxylic acid
    • 1H-Indene-1-carboxylicacid
    • 3-Carboxy-1H-indene
    • 1H-Indene-3-carboxylic acid ,97%
    • 2-chloro-3-(phenylmethyl)quinoxaline
    • Indene-1-carboxylicacid
    • MDL: MFCD00086207
    • Inchi: 1S/C10H8O2/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-6,9H,(H,11,12)
    • InChI Key: KGWYICAEPBCRBL-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)C2=C(C=CC=C2)C=C1

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.0538 (rough estimate)
  • Melting Point: 145-148°C
  • Boiling Point: 226.06°C (rough estimate)
  • Flash Point: 135.9°C
  • Refractive Index: 1.4108 (estimate)
  • PSA: 37.30000
  • LogP: 1.71070
  • pka: 3.93±0.20(Predicted)

1H-Indene-3-carboxylic acid Security Information

  • Hazard Statement: Irritant
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature

1H-Indene-3-carboxylic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1H-Indene-3-carboxylic acid Pricemore >>

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